Cas no 1248908-22-6 (1-ethyl-3-(3-fluorophenyl)piperazine)

• Product Name: 1-ethyl-3-(3-fluorophenyl)piperazine
• CAS No: 1248908-22-6
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• MDL: MFCD21091953
• CID: 5558381
• PubChem ID: 66523637
• Update Time: 2025-05-20

1-ethyl-3-(3-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(3-fluorophenyl)piperazine
• Piperazine, 1-ethyl-3-(3-fluorophenyl)-

• MDL： MFCD21091953
• Inchi： 1S/C12H17FN2/c1-2-15-7-6-14-12(9-15)10-4-3-5-11(13)8-10/h3-5,8,12,14H,2,6-7,9H2,1H3
• InChI Key： PPTYMQWKKFYFPV-UHFFFAOYSA-N
• SMILES： N1(CC)CCNC(C2=CC=CC(F)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-ethyl-3-(3-fluorophenyl)piperazine

1-Ethyl-3-(3-fluorophenyl)piperazine (CAS No. 1248908-22-6): A Comprehensive Overview

1-Ethyl-3-(3-fluorophenyl)piperazine (CAS No. 1248908-22-6) is a fluorinated piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of arylpiperazine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of the 3-fluorophenyl moiety and the ethyl group on the piperazine ring imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry.

The molecular structure of 1-ethyl-3-(3-fluorophenyl)piperazine features a piperazine core substituted with an ethyl group at the 1-position and a 3-fluorophenyl group at the 3-position. This arrangement enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers have explored its potential as a pharmacophore in the development of central nervous system (CNS) agents, owing to its ability to interact with neurotransmitter receptors. The fluorine atom in the phenyl ring further influences its binding affinity and selectivity, making it a subject of interest in structure-activity relationship (SAR) studies.

In recent years, the demand for fluorinated piperazine compounds like 1-ethyl-3-(3-fluorophenyl)piperazine has surged due to their role in the synthesis of novel therapeutics. For instance, they are frequently utilized in the development of antidepressants, antipsychotics, and anxiolytics. The compound's versatility extends to its use as a building block in organic synthesis, enabling the creation of complex molecules with tailored biological activities. Its high purity and stability under standard conditions make it a preferred choice for laboratory and industrial applications.

The synthetic routes for 1-ethyl-3-(3-fluorophenyl)piperazine often involve the alkylation of piperazine derivatives or the reductive amination of appropriate precursors. Advances in green chemistry have also led to the development of more sustainable methods for its production, aligning with the growing emphasis on environmentally friendly synthesis. Researchers are increasingly focusing on optimizing these processes to improve yield and reduce waste, addressing the global push for sustainable chemical manufacturing.

From a market perspective, 1-ethyl-3-(3-fluorophenyl)piperazine is gaining traction as a key intermediate in the pharmaceutical industry. Its applications in drug discovery and preclinical research have positioned it as a valuable asset for biotech and pharmaceutical companies. The rise in neurodegenerative disorders and mental health conditions has further fueled interest in this compound, as it holds promise for the development of next-generation therapeutics. Market analysts predict steady growth in its demand, driven by ongoing research and development efforts.

In addition to its pharmaceutical applications, 1-ethyl-3-(3-fluorophenyl)piperazine is also explored in material science and catalysis. Its unique structural features enable it to act as a ligand in metal-catalyzed reactions, contributing to advancements in homogeneous catalysis. Furthermore, its potential use in the design of functional materials underscores its versatility beyond the life sciences.

For researchers and industry professionals, understanding the safety profile of 1-ethyl-3-(3-fluorophenyl)piperazine is paramount. While it is not classified as a hazardous substance, standard laboratory precautions should be observed during handling. Proper storage conditions, such as keeping it in a cool, dry place away from light, ensure its longevity and efficacy. Regulatory compliance with Good Manufacturing Practices (GMP) is also essential for its use in pharmaceutical applications.

The future of 1-ethyl-3-(3-fluorophenyl)piperazine looks promising, with ongoing studies exploring its potential in personalized medicine and targeted drug delivery. As the scientific community continues to uncover its multifaceted applications, this compound is poised to play a pivotal role in advancing both chemical research and therapeutic innovation. Its integration into cutting-edge technologies, such as AI-driven drug discovery, further highlights its relevance in modern science.

In summary, 1-ethyl-3-(3-fluorophenyl)piperazine (CAS No. 1248908-22-6) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, materials science, and catalysis. Its unique structural attributes, coupled with its growing market demand, make it a subject of enduring interest for researchers and industry stakeholders alike. As the fields of medicinal chemistry and sustainable synthesis evolve, this compound is expected to remain at the forefront of scientific and industrial advancements.